Cas no 863443-99-6 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide)

• Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide
• CAS No: 863443-99-6
• MF: C₁₉H₁₈FNO₃S
• MW: 359.414527416229
• CID: 6354099
• PubChem ID: 18554278
• Update Time: 2025-10-30

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide
• AKOS024595743
• N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide
• F0678-1202
• 863443-99-6
• N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide
• SR-01000008473
• SR-01000008473-1

• Inchi： 1S/C19H18FNO3S/c1-2-14-6-3-4-9-18(14)21(17-10-11-25(23,24)13-17)19(22)15-7-5-8-16(20)12-15/h3-12,17H,2,13H2,1H3
• InChI Key： LHGKJHKFFPDVEY-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)N(C(C1C=CC=C(C=1)F)=O)C1C=CC=CC=1CC)(=O)=O

Computed Properties

• Exact Mass: 359.09914277g/mol
• Monoisotopic Mass: 359.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide: A Comprehensive Overview

The compound CAS No 863443-99-6, also known as N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, applications, and the latest research findings.

Chemical Structure and Properties

The molecular structure of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide is characterized by a thiophene ring system fused with a dioxane moiety. The thiophene ring is a five-membered aromatic heterocycle containing sulfur, which contributes to its stability and reactivity. The dioxane ring introduces additional electron-withdrawing effects, enhancing the compound's ability to participate in various chemical reactions. The benzamide group attached to the molecule further increases its versatility in different chemical environments.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

Biological Activity and Applications

One of the most promising aspects of this compound is its biological activity. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for drug development in the treatment of chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to inhibit certain enzymes involved in cancer cell proliferation has been reported in recent clinical studies.

Environmental Impact and Safety

As with any chemical compound, understanding its environmental impact is crucial. Research indicates that this compound has low toxicity levels when handled appropriately. However, proper disposal methods are essential to prevent contamination of water systems. Regulatory agencies have recommended specific guidelines for handling and storage to ensure safety in industrial settings.

Future Directions

The future of this compound lies in further exploration of its pharmacokinetic properties and potential synergistic effects when combined with other therapeutic agents. Ongoing research aims to optimize its bioavailability and reduce any adverse side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic option.

In conclusion, CAS No 863443-99-6, or N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide, represents a significant advancement in organic chemistry with diverse applications across multiple industries. Its unique chemical properties and promising biological activities position it as a key player in future drug development and material science innovations.